(2-(2-Methoxyphenyl)thiazol-4-YL)methanamine
Overview
Description
(2-(2-Methoxyphenyl)thiazol-4-YL)methanamine, also known as MTM, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. MTM belongs to the class of thiazole compounds and has a molecular formula of C10H12N2OS. In
Scientific Research Applications
(2-(2-Methoxyphenyl)thiazol-4-YL)methanamine has been studied for its potential therapeutic applications in various fields, including neurology and oncology. In neurology, (2-(2-Methoxyphenyl)thiazol-4-YL)methanamine has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In oncology, (2-(2-Methoxyphenyl)thiazol-4-YL)methanamine has been shown to have anti-tumor properties and may be useful in the treatment of various types of cancer.
Mechanism of Action
The exact mechanism of action of (2-(2-Methoxyphenyl)thiazol-4-YL)methanamine is not fully understood, but it is believed to work through the modulation of various signaling pathways. In neurology, (2-(2-Methoxyphenyl)thiazol-4-YL)methanamine has been shown to increase the expression of brain-derived neurotrophic factor (BDNF), which is involved in the growth and survival of neurons. In oncology, (2-(2-Methoxyphenyl)thiazol-4-YL)methanamine has been shown to inhibit the activity of certain enzymes involved in tumor growth and proliferation.
Biochemical and Physiological Effects:
(2-(2-Methoxyphenyl)thiazol-4-YL)methanamine has been shown to have various biochemical and physiological effects in preclinical studies. In neurology, (2-(2-Methoxyphenyl)thiazol-4-YL)methanamine has been shown to improve cognitive function and reduce inflammation in the brain. In oncology, (2-(2-Methoxyphenyl)thiazol-4-YL)methanamine has been shown to inhibit tumor growth and induce apoptosis (cell death) in cancer cells.
Advantages and Limitations for Lab Experiments
One advantage of using (2-(2-Methoxyphenyl)thiazol-4-YL)methanamine in lab experiments is its relatively simple synthesis method. (2-(2-Methoxyphenyl)thiazol-4-YL)methanamine is also stable under normal lab conditions and can be easily purified. However, one limitation of using (2-(2-Methoxyphenyl)thiazol-4-YL)methanamine is its low solubility in water, which can make it difficult to administer in certain experiments.
Future Directions
There are several future directions for research on (2-(2-Methoxyphenyl)thiazol-4-YL)methanamine. In neurology, further studies are needed to fully understand the mechanism of action of (2-(2-Methoxyphenyl)thiazol-4-YL)methanamine and its potential therapeutic applications in the treatment of neurodegenerative diseases. In oncology, further studies are needed to explore the anti-tumor properties of (2-(2-Methoxyphenyl)thiazol-4-YL)methanamine and its potential use in combination with other cancer therapies. Additionally, there is potential for the development of new derivatives of (2-(2-Methoxyphenyl)thiazol-4-YL)methanamine with improved solubility and bioavailability.
properties
IUPAC Name |
[2-(2-methoxyphenyl)-1,3-thiazol-4-yl]methanamine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2OS/c1-14-10-5-3-2-4-9(10)11-13-8(6-12)7-15-11/h2-5,7H,6,12H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KHQIHGXGSYZUBV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C2=NC(=CS2)CN |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50723010 |
Source
|
| Record name | 1-[2-(2-Methoxyphenyl)-1,3-thiazol-4-yl]methanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50723010 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
220.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2-(2-Methoxyphenyl)thiazol-4-YL)methanamine | |
CAS RN |
885280-27-3 |
Source
|
| Record name | 4-Thiazolemethanamine, 2-(2-methoxyphenyl)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=885280-27-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-[2-(2-Methoxyphenyl)-1,3-thiazol-4-yl]methanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50723010 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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